6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H9ClN4O2S
• Molecular Weight: 356.8 g/mol
• IUPAC Name: 6-(1,3-benzodioxol-5-yl)-3-(2-chlorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H9ClN4O2S/c17-11-4-2-1-3-10(11)14-18-19-16-21(14)20-15(24-16)9-5-6-12-13(7-9)23-8-22-12/h1-7H,8H2
• InChI Key: ZTVKGIXTWDBFNZ-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN4C(=NN=C4S3)C5=CC=CC=C5Cl

Description

6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BDTT, is a novel compound that has been synthesized and studied for its potential scientific applications. This compound belongs to the class of triazolo-thiadiazoles and has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of 6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that 6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole may exert its biological activities through the inhibition of various enzymes and proteins involved in cellular processes. For example, 6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to inhibit the activity of DNA topoisomerase II, an enzyme involved in DNA replication and transcription.
Biochemical and Physiological Effects:
6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit various biochemical and physiological effects. For example, 6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the growth of fungi and viruses. Additionally, 6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to reduce inflammation and oxidative stress in cells.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a novel compound with promising biological activities. Additionally, 6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is relatively easy to synthesize, making it readily available for use in research. However, one limitation of using 6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the study of 6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its mechanism of action to better understand its biological activities. Another direction is to explore its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to evaluate the safety and toxicity of 6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in vivo.

Synthesis Methods

The synthesis of 6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-chlorobenzoic acid with thionyl chloride to form 2-chlorobenzoyl chloride, which is then reacted with 2-amino-5-chlorobenzophenone to form 2-(2-chlorophenyl)-5-chlorobenzophenone. This compound is then reacted with 1,3-benzodioxole-5-carboxylic acid hydrazide to form 6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential scientific applications, including its use as an anticancer agent, antifungal agent, and antiviral agent. It has also been found to exhibit antibacterial and anti-inflammatory activities. Additionally, 6-(1,3-Benzodioxol-5-yl)-3-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.